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Compound of Interest

Compound Name: Erbium nitrate hexahydrate

Cat. No.: B080397 Get Quote

An Application Note on the Preparation of Erbium Nitrate Hexahydrate Stock Solutions

Abstract
This document provides a comprehensive protocol for the preparation of erbium nitrate
hexahydrate stock solutions, tailored for researchers, scientists, and professionals in drug

development. It outlines the necessary materials, safety precautions, and a detailed step-by-

step procedure for accurately preparing these solutions. All quantitative data and safety

information are summarized in structured tables for clarity and ease of use. A graphical

workflow is also provided to visualize the experimental process.

Introduction
Erbium (III) nitrate is a water-soluble, crystalline compound of the rare-earth element erbium.[1]

[2] Its hydrated forms, particularly erbium (III) nitrate pentahydrate and hexahydrate, are

common starting materials in chemical synthesis.[2][3] In various research and development

fields, including materials science and pharmaceuticals, precise concentrations of erbium

solutions are required. Accurate preparation of stock solutions is a critical first step to ensure

the reliability and reproducibility of experimental results. This protocol details a standardized

procedure for preparing erbium nitrate hexahydrate stock solutions.
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It is imperative to understand the chemical properties and safety hazards associated with

erbium nitrate hexahydrate before handling. The compound is a strong oxidizing agent and

can cause serious eye damage, skin irritation, and respiratory irritation.[4][5]

Physical and Chemical Properties
Property Value Reference

Chemical Formula Er(NO₃)₃·6H₂O or ErH₁₂N₃O₁₅ [2][6]

Molecular Weight 461.37 g/mol [6]

Appearance Pink, hygroscopic crystals [2][7]

Solubility
Readily soluble in water and

ethanol
[2]
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Hazard Category GHS Hazard Statements
Precautionary Statements
& PPE

Oxidizer
H272: May intensify fire;

oxidizer.[5]

P210: Keep away from heat,

hot surfaces, sparks, open

flames, and other ignition

sources. No smoking.[5]P220:

Keep away from clothing and

other combustible materials.[5]

Health Hazards

H315: Causes skin irritation.

[5]H318: Causes serious eye

damage.[5]H335: May cause

respiratory irritation.[5]

P280: Wear protective gloves,

protective clothing, eye

protection, and face protection.

[5]P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[8]P305 + P351 + P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[8]

Personal Protective Equipment

(PPE)
Not Applicable

Eye/Face Protection: Safety

glasses with side-shields or

goggles.[9]Hand Protection:

Compatible chemical-resistant

gloves.[9]Skin and Body

Protection: Lab coat and

appropriate protective clothing.

[8]

Handling & Storage Not Applicable

Handle in a well-ventilated

area.[9] Avoid dust formation.

[9] Store in a cool, dry, and

well-ventilated place in a tightly

sealed container, away from

combustible materials.[4][9]

The material is hygroscopic.[7]
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Experimental Protocol
This protocol provides a method for preparing a 100 mL stock solution of erbium nitrate
hexahydrate at a concentration of 0.1 M. The required mass can be adjusted to prepare

solutions of different concentrations or volumes.

Required Materials
Erbium (III) nitrate hexahydrate (Er(NO₃)₃·6H₂O)

High-purity deionized (DI) water

100 mL volumetric flask (Class A)

150 mL beaker

Analytical balance (readable to 0.0001 g)

Magnetic stirrer and stir bar

Spatula and weighing paper/boat

Wash bottle with DI water

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Step-by-Step Procedure
Safety First: Before starting, ensure you are wearing all required PPE. All handling of the

solid erbium nitrate hexahydrate should be performed in a well-ventilated area or a

chemical fume hood.[9]

Calculate Required Mass: Calculate the mass of erbium nitrate hexahydrate needed to

prepare 100 mL of a 0.1 M solution.

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L × 0.1 L × 461.37 g/mol = 4.6137 g
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Weigh the Compound:

Place a clean, dry weighing boat on the analytical balance and tare the mass.

Carefully weigh out exactly 4.6137 g of erbium nitrate hexahydrate using a spatula.

Record the exact mass.

Dissolution:

Transfer the weighed solid into a 150 mL beaker.

Add approximately 70 mL of DI water to the beaker.

Place the beaker on a magnetic stirrer and add a stir bar. Stir the mixture until the solid is

completely dissolved. Erbium nitrate is readily soluble in water, so this should not take

long.[2]

Final Volume Adjustment:

Carefully transfer the dissolved solution from the beaker into the 100 mL volumetric flask.

Rinse the beaker two to three times with a small amount of DI water, transferring the

rinsing to the volumetric flask each time to ensure all the solute is transferred.

Add DI water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark. Use a dropper or pipette for the final additions to avoid overshooting the

mark.

Homogenization:

Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and the concentration is uniform.

Labeling and Storage:

Transfer the prepared stock solution to a clean, clearly labeled storage bottle.
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The label should include the chemical name ("Erbium Nitrate Hexahydrate"),

concentration (0.1 M), preparation date, and your initials.

Store in a cool, dry, and well-ventilated place.[9]

Data Presentation: Example Calculations
The following table provides pre-calculated mass requirements for preparing common

concentrations of erbium nitrate hexahydrate solutions in a 100 mL final volume.

Desired Molarity (mol/L) Calculation (0.1 L Volume) Required Mass (g)

0.01 M
0.01 mol/L × 0.1 L × 461.37

g/mol
0.4614 g

0.05 M
0.05 mol/L × 0.1 L × 461.37

g/mol
2.3069 g

0.10 M
0.10 mol/L × 0.1 L × 461.37

g/mol
4.6137 g

0.50 M
0.50 mol/L × 0.1 L × 461.37

g/mol
23.0685 g

1.00 M
1.00 mol/L × 0.1 L × 461.37

g/mol
46.1370 g

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the protocol for preparing the erbium
nitrate hexahydrate stock solution.
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Caption: Workflow for preparing Erbium Nitrate Hexahydrate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Protocol for preparing Erbium nitrate hexahydrate stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080397#protocol-for-preparing-erbium-nitrate-
hexahydrate-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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